Cas no 1806968-20-6 (4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine)

• Product Name: 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine
• CAS No: 1806968-20-6
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4865181
• Update Time: 2025-10-31

4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-4-6(2-13)14-3-5(7(4)10)8(11)12/h3,8H,1H2
• InChI Key： KFPBUUFHFGBCOM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C#N)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine

Introduction to 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-20-6)

4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine, identified by its CAS number 1806968-20-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its chloro, chloromethyl, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

Thepyridine core is a privileged structure in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine enhances its reactivity and allows for further chemical modifications, making it a versatile building block for synthetic chemistry. In recent years, there has been a growing interest in designing molecules withdifluoromethyl groups, which are known to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development ofanticancer agents. Pyridine derivatives have shown promise in targeting various cancer pathways, and the specific substitution pattern of 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine suggests that it may interfere with critical enzymatic processes involved in tumor growth and progression. Recent studies have highlighted the role ofchloromethyl groups in modulating protein-protein interactions, which could be exploited to develop inhibitors of key signaling cascades in cancer cells.

Thecyano group in the molecule introduces a polar site that can engage in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. This feature is particularly relevant in drug design, as hydrogen bonding is a major contributor to the specificity and potency of small molecule drugs. Additionally, thedifluoromethyl group can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. These structural elements collectively make 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds is an ongoing pursuit to identify new therapeutic entities. The structural complexity of 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. These synthetic pathways can be tailored to introduce additional modifications or bioisosteres, further optimizing the pharmacological properties of the compound.

Thechloro substituents on the pyridine ring provide handles for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are powerful tools for constructing biaryl structures or connecting the pyridine core to other pharmacophoric units. Moreover, thechloromethyl group can undergo nucleophilic addition reactions, allowing for the introduction of various functional groups at this position. Such modifications can fine-tune the biological activity and selectivity of the compound.

Thedifluoromethyl group is another key feature that has been extensively studied in drug discovery. This moiety is known to enhance metabolic stability by preventing oxidative degradation and can also improve binding affinity by increasing lipophilicity. Recent advances in computational chemistry have enabled more accurate predictions of howdifluoromethyl-containing molecules interact with biological targets, providing valuable insights into their mode of action. These computational studies have been instrumental in guiding synthetic efforts and optimizing lead compounds.

In conclusion, 4-Chloro-3-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-20-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications in various therapeutic areas including oncology and inflammation. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in shaping the future of medicinal chemistry.